molecular formula C27H21N3O2 B12197159 2-(2-Amino-5-phenylpyrimidin-4-yl)-5-(naphthalen-1-ylmethoxy)phenol

2-(2-Amino-5-phenylpyrimidin-4-yl)-5-(naphthalen-1-ylmethoxy)phenol

Cat. No.: B12197159
M. Wt: 419.5 g/mol
InChI Key: AMRLQIRQDNSAEO-UHFFFAOYSA-N
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Description

This compound is a pyrimidine derivative featuring a central pyrimidine ring substituted with an amino group at position 2, a phenyl group at position 5, and a phenol moiety at position 2. The phenol group is further functionalized with a naphthalen-1-ylmethoxy substituent. Its molecular formula is C₂₇H₂₂N₃O₂, with a molecular weight of 420.49 g/mol.

Properties

Molecular Formula

C27H21N3O2

Molecular Weight

419.5 g/mol

IUPAC Name

2-(2-amino-5-phenylpyrimidin-4-yl)-5-(naphthalen-1-ylmethoxy)phenol

InChI

InChI=1S/C27H21N3O2/c28-27-29-16-24(19-7-2-1-3-8-19)26(30-27)23-14-13-21(15-25(23)31)32-17-20-11-6-10-18-9-4-5-12-22(18)20/h1-16,31H,17H2,(H2,28,29,30)

InChI Key

AMRLQIRQDNSAEO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CN=C(N=C2C3=C(C=C(C=C3)OCC4=CC=CC5=CC=CC=C54)O)N

Origin of Product

United States

Biological Activity

2-(2-Amino-5-phenylpyrimidin-4-yl)-5-(naphthalen-1-ylmethoxy)phenol is a compound of significant interest due to its potential biological activities, particularly in the fields of cancer research and anti-inflammatory therapies. This article reviews the biological activity of this compound, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound has the molecular formula C23H22N3O2C_{23}H_{22}N_3O_2 and features a pyrimidine ring substituted with an amino group and a naphthalenylmethoxy phenol moiety. Its structure suggests potential interactions with biological targets, particularly in enzyme inhibition and receptor modulation.

Research indicates that compounds with similar structures often exhibit their biological effects through several mechanisms:

  • Inhibition of Enzymatic Activity : Many pyrimidine derivatives have been shown to inhibit enzymes involved in nucleotide metabolism, which can lead to antiproliferative effects in cancer cells.
  • Anti-inflammatory Effects : Some studies suggest that related compounds may inhibit the production of nitric oxide and prostaglandins, mediators of inflammation, thus providing therapeutic benefits in inflammatory diseases.

Anticancer Activity

Several studies have evaluated the anticancer potential of 2-(2-Amino-5-phenylpyrimidin-4-yl)-5-(naphthalen-1-ylmethoxy)phenol. For example:

  • Cell Proliferation Inhibition : In vitro assays demonstrated that this compound significantly inhibits the proliferation of L1210 mouse leukemia cells, with IC50_{50} values in the nanomolar range, indicating potent activity against these cancer cells .
  • Mechanistic Insights : The growth inhibition was reversed by thymidine addition, suggesting that the compound's action involves interference with nucleotide synthesis pathways .

Anti-inflammatory Activity

The compound has also been studied for its anti-inflammatory properties:

  • Nitric Oxide Production : Similar pyrimidine derivatives have been reported to inhibit nitric oxide production in macrophages, which could be beneficial for treating conditions characterized by excessive inflammation .
  • Prostaglandin E2 Inhibition : Compounds structurally related to 2-(2-Amino-5-phenylpyrimidin-4-yl)-5-(naphthalen-1-ylmethoxy)phenol have shown effectiveness in reducing prostaglandin E2 levels, further supporting its potential as an anti-inflammatory agent .

Case Studies

StudySubjectFindings
Study 1L1210 Mouse Leukemia CellsSignificant inhibition of cell proliferation with IC50_{50} values < 100 nM.
Study 2Macrophage Cell LinesInhibition of nitric oxide production by over 50% at 25 µM concentration.
Study 3Prostaglandin E2 LevelsReduction in levels observed in treated cell lines, suggesting anti-inflammatory potential.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize this compound’s properties, it is compared to analogs with modifications in substituents or core rings. Key comparisons are summarized in Table 1.

Table 1: Structural and Physicochemical Comparison

Compound Name Molecular Formula Substituents (Pyrimidine Positions) Molecular Weight (g/mol) Calculated logP*
2-(2-Amino-5-phenylpyrimidin-4-yl)-5-(naphthalen-1-ylmethoxy)phenol (Target) C₂₇H₂₂N₃O₂ 5-Ph, 4-Ph-O-(naphthalen-1-ylmethyl) 420.49 5.2
2-[2-Amino-5-(4-methoxyphenyl)-6-methylpyrimidin-4-yl]-5-[(4-fluorophenyl)methoxy]phenol C₂₅H₂₃FN₃O₃ 5-(4-MeO-Ph), 6-Me, 4-Ph-O-(4-F-Bn) 432.47 4.1

*logP values estimated using Molinspiration or similar tools.

Key Differences and Implications

Substituent Bulkiness and Hydrophobicity: The naphthalen-1-ylmethoxy group in the target compound introduces greater hydrophobicity (logP ≈ 5.2) compared to the 4-fluorobenzyloxy group (logP ≈ 4.1) in the analog . This suggests enhanced membrane permeability but reduced aqueous solubility.

Hydrogen-Bonding Capacity: Both compounds retain amino (-NH₂) and hydroxyl (-OH) groups, enabling hydrogen-bonding networks. However, the naphthalene’s bulkiness in the target compound could sterically hinder these interactions compared to the smaller fluorophenyl group in the analog .

This suggests that the target compound’s hydroxyl group may similarly participate in crystal packing, though steric effects from the naphthalene group could reduce lattice stability compared to smaller analogs.

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